![molecular formula C11H12N2O4 B6165483 3'-nitro-7',8'-dihydro-5'H-spiro[1,3-dioxolane-2,6'-quinoline] CAS No. 881668-72-0](/img/no-structure.png)
3'-nitro-7',8'-dihydro-5'H-spiro[1,3-dioxolane-2,6'-quinoline]
Overview
Description
3'-Nitro-7',8'-dihydro-5'H-spiro[1,3-dioxolane-2,6'-quinoline] (NDQ) is an organic compound with a unique molecular structure. It is a heterocyclic compound containing a spiro-ring system, which is a cyclic structure composed of two fused rings. The structure of NDQ is composed of two fused rings, one being an oxolane ring and the other a quinoline ring. NDQ is an important intermediate in the synthesis of a variety of compounds, and is used in a variety of scientific research applications.
Scientific Research Applications
Corrosion Inhibition
Quinoline derivatives, including structures similar to 3'-nitro-7',8'-dihydro-5'H-spiro[1,3-dioxolane-2,6'-quinoline], are widely used as anticorrosive materials. These derivatives form highly stable chelating complexes with metallic surfaces, effectively preventing metallic corrosion. The presence of nitro groups enhances electron density, contributing to the effectiveness of these compounds as corrosion inhibitors (Verma, Quraishi, & Ebenso, 2020).
Antioxidant Activities
Spirocyclic derivatives, including those similar to the mentioned compound, exhibit significant antioxidant activities. These compounds are of interest in medicinal chemistry due to their structural versatility and similarity to important pharmacophore centers. Research indicates their potential in the development of drugs targeting oxidative stress-related diseases (Acosta-Quiroga et al., 2021).
Applications in Organic Materials and Nanoscience
Hexaazatriphenylene (HAT) derivatives, related to quinoline structures, have found applications across various fields including semiconductors, sensors, liquid crystals, and energy storage. The unique aromatic and electron-deficient properties of these compounds make them suitable as scaffolds in the design of organic materials and nanotechnology applications (Segura et al., 2015).
Biomedical Applications
Quinoline and its derivatives demonstrate a wide range of biomedical applications, including antimicrobial activities and treatments for chronic and metabolic diseases. The structural modification of quinoline provides a platform for synthesizing compounds with significant therapeutic potential (Pereira et al., 2015).
Mechanism of Action
Mode of Action
The mode of action of this compound involves a photoisomerization and thermal reaction . Upon exposure to UV light, the compound undergoes a transformation from the spiropyran (SP) form to the merocyanine (MC) form . This change is reversible through thermal annealing or exposure to green light .
Result of Action
The molecular and cellular effects of this compound’s action involve a shift in the threshold voltage in the drain-current vs gate-voltage plot with UV-light injection on the molecule . This shift is due to the change of the SP molecule to MC .
Action Environment
The action of 3’-nitro-7’,8’-dihydro-5’H-spiro[1,3-dioxolane-2,6’-quinoline] is influenced by environmental factors such as light and temperature . UV light triggers the transformation from SP to MC, while thermal annealing or green light can revert the molecule to its original state .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '3'-nitro-7',8'-dihydro-5'H-spiro[1,3-dioxolane-2,6'-quinoline]' involves the condensation of 2-nitrobenzaldehyde with cyclohexanone to form 2-nitrocyclohexenone, which is then reacted with ethyl acetoacetate to form 3-nitro-7,8-dihydro-5H-spiro[1,3-dioxolane-2,6'-quinoline]. The final compound is obtained by deprotecting the spiroacetal using acid hydrolysis.", "Starting Materials": [ "2-nitrobenzaldehyde", "cyclohexanone", "ethyl acetoacetate", "sodium ethoxide", "acetic acid", "water" ], "Reaction": [ "Step 1: Condensation of 2-nitrobenzaldehyde with cyclohexanone using sodium ethoxide as a base to form 2-nitrocyclohexenone.", "Step 2: Reaction of 2-nitrocyclohexenone with ethyl acetoacetate in the presence of acetic acid to form 3-nitro-7,8-dihydro-5H-spiro[1,3-dioxolane-2,6'-quinoline].", "Step 3: Deprotection of the spiroacetal using acid hydrolysis to obtain the final compound." ] } | |
CAS RN |
881668-72-0 |
Molecular Formula |
C11H12N2O4 |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
